An In-depth Technical Guide to N-Boc-4-piperidineethanol (CAS: 89151-44-0)
An In-depth Technical Guide to N-Boc-4-piperidineethanol (CAS: 89151-44-0)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of N-Boc-4-piperidineethanol, a key building block in medicinal chemistry. It details its chemical and physical properties, experimental protocols for its synthesis and characterization, and its applications in the development of novel therapeutics, particularly as a precursor for kinase inhibitors and antiviral agents.
Core Properties
N-Boc-4-piperidineethanol, systematically named tert-butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate, is a piperidine derivative protected with a tert-butoxycarbonyl (Boc) group.[1] This protecting group enhances its stability and allows for controlled chemical modifications, making it a valuable intermediate in multi-step organic synthesis.
Physicochemical Data
| Property | Value | Reference(s) |
| CAS Number | 89151-44-0 | |
| Molecular Formula | C₁₂H₂₃NO₃ | |
| Molecular Weight | 229.32 g/mol | |
| Appearance | Colorless to light yellow viscous liquid or solid | [2] |
| Boiling Point | 120-150 °C at 0.5 mmHg | |
| Density | 1.043 g/mL at 25 °C | |
| Refractive Index (n20/D) | 1.4730 | |
| Solubility | Soluble in organic solvents such as methanol, ethanol, and dichloromethane. |
Synthesis and Experimental Protocols
A common and effective method for the synthesis of N-Boc-4-piperidineethanol involves the reduction of a suitable carboxylic acid or ester precursor. A plausible and frequently utilized approach is the reduction of N-Boc-piperidine-4-acetic acid or its corresponding ester.
Experimental Protocol: Reduction of N-Boc-piperidine-4-acetic acid
This protocol is based on established methods for the reduction of carboxylic acids to alcohols using borane complexes.
Materials:
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N-Boc-piperidine-4-acetic acid
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Borane-tetrahydrofuran complex (BH₃·THF) solution (1M in THF)
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Tetrahydrofuran (THF), anhydrous
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Sodium hydroxide (NaOH) solution
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Water (H₂O)
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Ethyl acetate
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Brine (saturated NaCl solution)
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Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
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In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-Boc-piperidine-4-acetic acid in anhydrous THF.
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Cool the solution to 0 °C using an ice bath.
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Slowly add the borane-tetrahydrofuran complex solution dropwise to the stirred solution of the carboxylic acid.
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).
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Upon completion, carefully quench the reaction by the slow, dropwise addition of water at 0 °C.
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Add a solution of sodium hydroxide and stir the mixture.
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Extract the aqueous layer with ethyl acetate.
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Combine the organic layers and wash sequentially with water and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
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Purify the crude N-Boc-4-piperidineethanol by column chromatography on silica gel.
Workflow for the Synthesis of N-Boc-4-piperidineethanol:
Caption: Synthetic workflow for N-Boc-4-piperidineethanol.
Spectroscopic Characterization
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¹H NMR: The spectrum would be expected to show signals for the tert-butyl group (a singlet around 1.4 ppm), the piperidine ring protons, and the protons of the hydroxyethyl side chain. The methylene protons adjacent to the hydroxyl group would likely appear as a triplet, and the protons of the piperidine ring would show complex multiplets.
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¹³C NMR: The carbon spectrum would show characteristic peaks for the carbonyl of the Boc group, the quaternary and methyl carbons of the tert-butyl group, and the carbons of the piperidine ring and the hydroxyethyl side chain.
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IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band for the hydroxyl (-OH) group, C-H stretching vibrations, and a strong absorption for the carbonyl (C=O) of the Boc protecting group.
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Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of the Boc group.
Applications in Drug Discovery
N-Boc-4-piperidineethanol is a crucial intermediate in the synthesis of various pharmacologically active molecules. Its bifunctional nature, possessing both a protected amine and a primary alcohol, allows for diverse chemical transformations.
Inhibitors of VEGF Receptor Tyrosine Kinase
This compound is utilized in the preparation of anilinoquinazoline-based inhibitors of Vascular Endothelial Growth Factor (VEGF) receptor tyrosine kinases.[] These inhibitors play a critical role in anti-angiogenesis therapy for cancer by blocking the signaling pathways that lead to the formation of new blood vessels that supply tumors. The VEGF signaling cascade involves the binding of VEGF to its receptor (VEGFR), leading to receptor dimerization, autophosphorylation, and the activation of downstream signaling pathways such as the PLCγ-PKC-MAPK and PI3K-Akt pathways, which promote cell proliferation and survival.
VEGF Signaling Pathway:
Caption: Simplified VEGF signaling pathway.
CCR5 Receptor Antagonists
N-Boc-4-piperidineethanol also serves as a precursor for the synthesis of 1,3,4-trisubstituted pyrrolidine CCR5 receptor antagonists, which exhibit antiviral activities, particularly against HIV.[] The C-C chemokine receptor type 5 (CCR5) is a coreceptor used by the most common strains of HIV to enter host cells. By blocking this receptor, these antagonists prevent the virus from infecting immune cells. The CCR5 signaling pathway is complex and involves the binding of chemokines, leading to downstream signaling that modulates immune cell trafficking and function.
CCR5-Mediated HIV Entry and Inhibition:
Caption: CCR5 as a coreceptor for HIV entry.
Safety and Handling
N-Boc-4-piperidineethanol is classified as a combustible liquid. Standard laboratory safety precautions should be followed, including the use of personal protective equipment such as gloves and eye protection. It should be handled in a well-ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
This guide provides a foundational understanding of N-Boc-4-piperidineethanol for its effective application in research and development. For specific experimental details and analytical data, it is recommended to consult the certificates of analysis from commercial suppliers and relevant scientific literature.
